Cas no 1220035-40-4 (N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl)

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl is a chemically synthesized compound featuring a pyrazolopyridine core with a pyridinylmethyl carboxamide substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for research applications. The structure combines a bicyclic heterocyclic framework with a polar amide linkage, offering potential as a versatile intermediate in medicinal chemistry. The pyridine and pyrazolo moieties may confer binding affinity for biological targets, particularly in CNS or enzyme inhibition studies. This compound is characterized by high purity and well-defined analytical data, ensuring reproducibility in experimental settings. Its rigid yet functionalized scaffold makes it valuable for structure-activity relationship investigations.

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl structure

1220035-40-4 structure

Product Name:N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl

CAS No:1220035-40-4

MF:C₁₃H₁₆ClN₅O

MW:293.752040863037

CID:4688380

Update Time:2025-06-10

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl Chemical and Physical Properties

Names and Identifiers

- N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl
- N-(Pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
- N-(pyridin-2-ylmethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
- N-(Pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
- N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl
- Inchi： 1S/C13H15N5O.ClH/c19-13(16-7-9-3-1-2-5-15-9)12-10-8-14-6-4-11(10)17-18-12;/h1-3,5,14H,4,6-8H2,(H,16,19)(H,17,18);1H
- InChI Key： IAEHXRGQMVCREQ-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1C2CNCCC=2NN=1)NCC1C=CC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 324
Topological Polar Surface Area: 82.7

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N046205-125mg	N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl	1220035-40-4		125mg	$ 230.00	2022-06-03
TRC	N046205-250mg	N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl	1220035-40-4		250mg	$ 375.00	2022-06-03
Chemenu	CM289570-1g	N-(Pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride	1220035-40-4	95%	1g	$165	2023-01-03
Chemenu	CM289570-5g	N-(Pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride	1220035-40-4	95%	5g	$495	2023-01-03
Matrix Scientific	053455-500mg	N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl	1220035-40-4		500mg	$237.00	2021-06-27
Matrix Scientific	053455-2.500g	N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl	1220035-40-4		2.500g	$720.00	2021-06-27
Chemenu	CM289570-5g	N-(Pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride	1220035-40-4	95%	5g	$421	2021-08-18

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Additional information on N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl

N-(2-Pyridinylmethyl)-4,5,6,7-Tetrahydro-1H-Pyrazolo[4,3-c]Pyridine-3-Carboxamide HCl: A Comprehensive Overview

N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl, with the CAS number 1220035-40-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring fused with a pyrazole ring system, along with a carboxamide group and a pyridinylmethyl substituent. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyrazolo[4,3-c]pyridine core. This approach not only enhances the efficiency of the synthesis but also opens avenues for further structural modifications to explore its pharmacological potential.

From a pharmacological perspective, this compound exhibits interesting bioactivity. Studies have shown that it interacts with specific biological targets, potentially modulating key cellular pathways. For example, research has focused on its ability to inhibit certain kinases or influence receptor activity. These findings suggest that it could serve as a lead compound for developing therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most promising aspects of this compound is its selectivity profile. By fine-tuning its structure through substituent modifications, researchers have been able to enhance its selectivity for specific molecular targets. This selectivity is crucial for minimizing off-target effects and improving drug efficacy. Recent studies have employed computational modeling techniques to predict and validate these interactions, providing deeper insights into its mechanism of action.

In terms of applications, this compound holds potential in both academic research and industrial drug development. Its unique structure makes it an excellent candidate for exploring novel therapeutic strategies. Additionally, its stability under physiological conditions and favorable pharmacokinetic properties further enhance its suitability for drug delivery systems.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's biological roles and optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. As our knowledge of this compound continues to grow, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.